Cas no 2171536-12-0 (1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide
• CAS No: 2171536-12-0
• MF: C₈H₉FN₄O
• MW: 196.181664228439
• CID: 6081808
• PubChem ID: 165789552
• Update Time: 2025-07-30

1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide
• 2171536-12-0
• EN300-1282472

• Inchi： 1S/C8H9FN4O/c9-6-3-11-4-7(12-6)13-2-1-5(13)8(10)14/h3-5H,1-2H2,(H2,10,14)
• InChI Key： KOLICUAPOSHZQL-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=N1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 196.07603909g/mol
• Monoisotopic Mass: 196.07603909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide

Introduction to 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide (CAS No. 2171536-12-0)

1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide (CAS No. 2171536-12-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of fluorinated pyrazine derivatives, which are widely recognized for their role in modulating various biological pathways. The presence of an azetidine ring in its structure further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide consists of a fluorinated pyrazine moiety linked to an azetidine ring through an amide bond. This specific arrangement of functional groups imparts distinct chemical and biological characteristics, which are critical for its potential applications in medicinal chemistry. The fluorine atom in the pyrazine ring is particularly noteworthy, as it can influence the compound's metabolic stability, binding affinity, and overall bioavailability.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to enhance drug-like properties such as lipophilicity, solubility, and metabolic stability. 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide exemplifies this trend, as it combines the advantageous features of both pyrazine and azetidine derivatives. The azetidine ring, being a five-membered saturated heterocycle, is known for its ability to mimic natural amino acid structures, which can be beneficial in designing peptidomimetics and enzyme inhibitors.

One of the most compelling aspects of 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The fluorine atom's electron-withdrawing effect can enhance the compound's interactions with biological targets, leading to improved efficacy and selectivity.

Recent studies have demonstrated that fluorinated pyrazines can serve as key structural elements in the development of kinase inhibitors, which are crucial for treating cancers and other chronic diseases. The amide bond in 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide provides a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. This flexibility makes it an attractive building block for synthesizing novel therapeutic agents.

The synthesis of 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also contribute to the scalability of production for potential clinical applications.

The pharmacokinetic profile of 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide is another area of active investigation. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics are essential for developing drugs that can be administered orally and maintain therapeutic levels over an extended period.

In addition to its pharmacological potential, 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide has shown promise in preclinical models as a tool for studying disease mechanisms and validating new therapeutic strategies. Researchers are leveraging this compound to explore its interactions with target proteins and assess its ability to modulate disease-related pathways. Such studies not only provide valuable insights into the compound's mechanism of action but also help identify potential side effects or off-target effects that need to be addressed before clinical trials.

The future development of 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide hinges on continued research into its biological activities and structural optimization. By incorporating computational modeling techniques such as molecular docking and virtual screening, scientists can predict how different modifications will affect the compound's potency and selectivity. These approaches accelerate the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities and pharmacokinetic profiles.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of 1-(6-fluoropyrazin-2-yl)azetidine-2-carboxamide from a laboratory compound to a viable therapeutic option. Such partnerships facilitate the sharing of resources, expertise, and data, which are critical for conducting comprehensive preclinical studies and ultimately transitioning into human clinical trials. The success of this compound will depend on rigorous testing across multiple stages of drug development to ensure safety and efficacy.

In conclusion,1-(6-fluoropyrazin-2-y]azetid ine - 2 - carboxam ide (CAS No . 2171536 - 12 - 0 ) represents a significant advancement in medicinal chemistry with its unique structural features and potential biological activities . Its role in addressing critical medical challenges , coupled with ongoing research efforts , positions it as a promising candidate for future therapeutic applications . As our understanding of its pharmacological properties continues to grow , so too will its potential impact on human health . p >